Potassium 2-(2,2,2-trifluoroethoxy)acetate

• IUPAC Name: potassium;2-(2,2,2-trifluoroethoxy)acetate
• InChI: InChI=1S/C4H5F3O3.K/c5-4(6,7)2-10-1-3(8)9;/h1-2H2,(H,8,9);/q;+1/p-1
• InChI Key: KYCYPJDZGSYIMO-UHFFFAOYSA-M
• Canonical SMILES: C(C(=O)[O-])OCC(F)(F)F.[K+]
• Molecular Formula: C4H4F3KO3
• Molecular Weight: 196.17 g/mol

Description

Potassium 2-(2,2,2-trifluoroethoxy)acetate is a chemical compound with the CAS Number: 1007036-34-1. It has a molecular weight of 196.17. It is a powder at room temperature. The 2.2.2-trifluoroethoxy group increasingly features in drugs and potential tracers for biomedical imaging with positron emission tomography (PET).

Synthesis Analysis

The synthesis of this compound involves a novel rapid and metal-free conversion of fluoroform with paraformaldehyde into highly reactive potassium 2,2,2-trifluoroethoxide. This synthon has robust applications in one-pot, two-stage 2,2,2-trifluoroethoxylations of both aromatic and aliphatic precursors.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 196.17.

Mechanism of Action

The mechanism of action of Potassium 2-(2,2,2-trifluoroethoxy)acetate is not well understood. However, it is believed to act as a nucleophile in organic reactions, which makes it a useful reagent in organic synthesis.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, it has been reported to have low toxicity and is not expected to cause any adverse effects in humans or animals.

Advantages and Limitations for Lab Experiments

One of the advantages of using Potassium 2-(2,2,2-trifluoroethoxy)acetate in lab experiments is its high solubility in water, which makes it easy to handle and use. It is also relatively inexpensive and readily available. However, one of the limitations of using this compound is its limited stability, which can lead to decomposition and the formation of unwanted by-products.

Future Directions

There are several future directions for the use of Potassium 2-(2,2,2-trifluoroethoxy)acetate in scientific research. One potential area of research is the development of new synthetic routes using this compound as a reagent. Another potential area of research is the use of this compound in the synthesis of new metal-organic frameworks with unique properties. Additionally, this compound could be used as a catalyst in the synthesis of new α-amino acid derivatives with potential pharmaceutical applications.
In conclusion, this compound is a useful reagent in organic synthesis with several potential applications in scientific research. Further research is needed to fully understand its mechanism of action and potential applications in various fields of study.

Scientific Research Applications

Potassium 2-(2,2,2-trifluoroethoxy)acetate has been widely used in scientific research as a reagent in organic synthesis. It has been used in the synthesis of various compounds such as benzimidazole derivatives, pyridine derivatives, and imidazole derivatives. This compound has also been used as a catalyst in the synthesis of α-amino acid derivatives and as a solvent in the preparation of metal-organic frameworks.